1,3-Dinitronaphthalene
Cat. No.:
B1222033
CAS No.:
606-37-1
M. Wt:
218.17 g/mol
InChI Key:
ULALSFRIGPMWRS-UHFFFAOYSA-N
Attention:
For research use only. Not for human or veterinary use.
Overview
Description
1,3-Dinitronaphthalene (1,3-DNN) is an organic compound with the molecular formula C10H6N2O4. It is a nitrated aromatic compound and is used in various scientific and industrial applications. It is a colorless solid, which is soluble in organic solvents and is used as an intermediate in the synthesis of other compounds. It is also used as a reagent in the synthesis of dyes and explosives, and it is used as an analytical reagent in the determination of some metals.
Scientific Research Applications
Synthesis and Chemical Reactions
- 1,3-Dinitronaphthalene (1,3-DNN) can be prepared through the nitration reaction of 1-nitronaphthalene with NO2, using a catalyst like Ni(CH3COO)2·4H2O. This method is mild, environmentally friendly, and economical (You et al., 2015).
- 1,3-DNN exhibits dienophilic character in reactions with conjugated dienes, such as in the synthesis of phenanthrenes through the Diels–Alder process (Paredes et al., 2003).
Analytical and Electrochemical Studies
- The polarographic and voltammetric behaviors of dinitronaphthalene isomers, including 1,3-DNN, have been investigated for their determination in various concentrations (Shanmugam et al., 2004).
- Voltammetric determination of 1,3-DNN and other isomers can be achieved using a silver solid amalgam electrode modified with a meniscus, with quantification limits in the submicromolar range (Daňhel et al., 2007).
Photophysical and Photochemical Properties
- Dinitronaphthalenes, including 1,3-DNN, have been studied for their photophysical properties, such as their behavior as radical anions in intervalence near-IR spectra (Nelsen et al., 2003).
- The photoreduction of 1,3-DNN by compounds like triethylamine has been explored, highlighting its reactivity in the presence of different solvents and conditions (Görner, 2002).
Environmental and Safety Considerations
- The photocatalytic oxidation of dinitronaphthalenes, including 1,3-DNN, has been studied using a combination of experiments and quantum mechanical calculations. These studies help in understanding their reactivity and potential environmental impact (Bekbolet et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
1,3-dinitronaphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2O4/c13-11(14)8-5-7-3-1-2-4-9(7)10(6-8)12(15)16/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULALSFRIGPMWRS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C=C2[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2O4 |
Source
|
| Record name | 1,3-DINITRONAPHTHALENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20274 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9025164 |
Source
|
| Record name | 1,3-Dinitronaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9025164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
1,3-dinitronaphthalene is a beige powder. (NTP, 1992) |
Source
|
| Record name | 1,3-DINITRONAPHTHALENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20274 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Boiling Point |
Sublimes (NTP, 1992) |
Source
|
| Record name | 1,3-DINITRONAPHTHALENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20274 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992) |
Source
|
| Record name | 1,3-DINITRONAPHTHALENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20274 | |
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CAS No. |
606-37-1 |
Source
|
| Record name | 1,3-DINITRONAPHTHALENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20274 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | 1,3-Dinitronaphthalene | |
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| Record name | 1,3-Dinitronaphthalene | |
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| Record name | 1,3-DINITRONAPHTHALENE | |
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| Record name | 1,3-Dinitronaphthalene | |
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| Record name | 1,3-dinitronaphthalene | |
| Source | European Chemicals Agency (ECHA) | |
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| Record name | 1,3-DINITRONAPHTHALENE | |
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Melting Point |
295 to 298 °F (NTP, 1992) |
Source
|
| Record name | 1,3-DINITRONAPHTHALENE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20274 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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